P2X3 Receptor
  • Minodronic Acid
    Minodronic Acid
    • Cat. No.:
    • B105804
    • CAS No.:
    • 180064-38-4
    • Molecular Formula:
    • C9H12N2O7P2
    • Molecular Weight:
    • 322.15 g/mol
    Description
    MINODRONIC ACID is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2009 and has 2 investigational indications....
    - +
  • Opiranserin
    Opiranserin
    • Cat. No.:
    • B609760
    • CAS No.:
    • 1441000-45-8
    • Molecular Formula:
    • C21H34N2O5
    • Molecular Weight:
    • 394.5 g/mol
    Description
    Opiranserin is under investigation in clinical trial NCT03997838 (Evaluate the Efficacy and Safety of VVZ-149 Injections for the Treatment of Post-operative Pain Following Abdominoplasty)....
    - +
  • BzATP triethylammonium salt
    BzATP triethylammonium salt
    • Cat. No.:
    • B1142107
    • CAS No.:
    • 112898-15-4
    • Molecular Formula:
    • C30H39N6O15P3
    • Molecular Weight:
    • 816.6 g/mol
    Description
    Prototypic P2X7 receptor agonist, showing 5-10 fold greater potency than ATP (pEC50 = 6.5). Also exhibits activity at other P2 receptors (EC50 values are 5 and 63 μM at P2X3 and P2Y11, respectively). Shows high ...
    - +
  • A-317491
    A-317491
    • Cat. No.:
    • B1664225
    • CAS No.:
    • 475205-49-3
    • Molecular Formula:
    • C33H27NO8
    • Molecular Weight:
    • 565.6 g/mol
    Description
    structure in first source
    - +
  • Gefapixant
    Gefapixant
    • Cat. No.:
    • B1671419
    • CAS No.:
    • 1015787-98-0
    • Molecular Formula:
    • C14H19N5O4S
    • Molecular Weight:
    • 353.40 g/mol
    Description
    It has been estimated that 5-10% of adults globally suffer from chronic cough, which is defined as a cough lasting longer than eight weeks. A subset of these patients remain symptomatic despite thorough investig...
    - +
  • Piromelatine
    Piromelatine
    • Cat. No.:
    • B1678460
    • CAS No.:
    • 946846-83-9
    • Molecular Formula:
    • C17H16N2O4
    • Molecular Weight:
    • 312.32 g/mol
    Description
    Piromelatine has been used in trials studying the treatment of Alzheimer's Disease.
    PIROMELATINE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investiga...
    - +
  • P2X3 antagonist 34
    P2X3 antagonist 34
    • Cat. No.:
    • B2745590
    • CAS No.:
    • Molecular Formula:
    • C24H26F2N4O3
    • Molecular Weight:
    • 456.5 g/mol
    Description
    P2X3 antagonist 34 is a useful research compound. Its molecular formula is C24H26F2N4O3 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P2X3 antagonist 34 s...
    - +
  • Minodronic acid-d4
    Minodronic acid-d4
    • Cat. No.:
    • B12398670
    • CAS No.:
    • Molecular Formula:
    • C9H12N2O7P2
    • Molecular Weight:
    • 326.17 g/mol
    Description
    Minodronic acid-d4 is a useful research compound. Its molecular formula is C9H12N2O7P2 and its molecular weight is 326.17 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Minodronic acid-d4 s...
    - +
  • P2X3 antagonist 38
    P2X3 antagonist 38
    • Cat. No.:
    • B15584340
    • CAS No.:
    • Molecular Formula:
    • C22H25F3N6O3
    • Molecular Weight:
    • 478.5 g/mol
    Description
    P2X3 antagonist 38 is a useful research compound. Its molecular formula is C22H25F3N6O3 and its molecular weight is 478.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P2X3 antagonist 38 s...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img